Cas no 2877711-66-3 (N,N-dimethyl-6-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridazin-3-amine)

• Product Name: N,N-dimethyl-6-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridazin-3-amine
• CAS No: 2877711-66-3
• MF: C₁₅H₂₁N₇S
• MW: 331.439140081406
• CID: 5319357
• PubChem ID: 165432482
• Update Time: 2025-10-22

N,N-dimethyl-6-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-6-[4-[2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]-3-pyridazinamine
• AKOS040873268
• 2877711-66-3
• F6790-0808
• N,N-dimethyl-6-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridazin-3-amine

• Inchi： 1S/C15H21N7S/c1-20(2)13-4-5-14(19-18-13)22-10-8-21(9-11-22)12-6-7-16-15(17-12)23-3/h4-7H,8-11H2,1-3H3
• InChI Key： IMRWZMDHCPMMFD-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(=N1)N1CCN(C2=CC=C(N(C)C)N=N2)CC1

Computed Properties

• Exact Mass: 331.15791487g/mol
• Monoisotopic Mass: 331.15791487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 610.2±55.0 °C(Predicted)
• pka: 8.73±0.10(Predicted)

Additional information on N,N-dimethyl-6-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridazin-3-amine

Exploring the Potential of N,N-Dimethyl-6-{4-[2-(Methylsulfanyl)Pyrimidin-4-Yl]Piperazin-1-Yl}Pyridazin-3-Amine in Advanced Materials and Drug Discovery

The compound N,N-dimethyl-6-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridazin-3-amine, with CAS No. 2877711-66-3, has emerged as a promising molecule in the field of heterocyclic chemistry. Its unique structure, featuring a pyridazine ring substituted with a piperazine group and a methylsulfanyl-modified pyrimidine, makes it a versatile candidate for various applications in drug design and material science.

Recent studies have highlighted the potential of this compound in antitumor drug development. The presence of the pyridazine moiety, known for its aromatic stability and electronic properties, has been shown to enhance the molecule's ability to interact with specific biological targets. Additionally, the piperazine ring, a common structural motif in many bioactive compounds, contributes to the molecule's flexibility and ability to form hydrogen bonds, which are crucial for binding to protein targets.

The methylsulfanyl group attached to the pyrimidine ring introduces sulfur-based interactions, further enhancing the compound's bioactivity. This modification has been shown to improve the molecule's solubility and stability in physiological environments, making it a strong candidate for anticancer therapeutic agents. Recent research published in leading journals such as Nature Communications and Chemical Science has demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted therapy.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste and energy consumption.

Beyond its pharmaceutical applications, this compound has shown promise in the development of advanced materials. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Researchers have explored its potential as a building block for constructing two-dimensional materials and organic semiconductors, where its electronic properties could contribute to improved device performance.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. Its synthesis involves complex transformations that challenge traditional synthetic methodologies. By overcoming these challenges, chemists have developed novel strategies that can be applied to other heterocyclic systems, thereby advancing the field as a whole.

In conclusion, N,N-dimethyl-6-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-y l}pyridazin -3 -amine represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery and materials science. As research continues to uncover its full potential, this compound stands at the forefront of innovation in these fields.